Cas no 1207017-79-5 (ethyl 2-[2-({1-[4-(butylcarbamoyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamido]benzoate)

• Product Name: ethyl 2-[2-({1-[4-(butylcarbamoyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamido]benzoate
• CAS No: 1207017-79-5
• MF: C₂₅H₂₈N₄O₄S
• MW: 480.579224586487
• CID: 5392133
• Update Time: 2025-08-05

ethyl 2-[2-({1-[4-(butylcarbamoyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamido]benzoate Chemical and Physical Properties

Names and Identifiers

• QIIGTOOKJMQDAJ-UHFFFAOYSA-N
• Benzoic acid, 2-[[2-[[1-[4-[(butylamino)carbonyl]phenyl]-1H-imidazol-2-yl]thio]acetyl]amino]-, ethyl ester
• ethyl 2-[2-({1-[4-(butylcarbamoyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamido]benzoate

• Inchi： 1S/C25H28N4O4S/c1-3-5-14-26-23(31)18-10-12-19(13-11-18)29-16-15-27-25(29)34-17-22(30)28-21-9-7-6-8-20(21)24(32)33-4-2/h6-13,15-16H,3-5,14,17H2,1-2H3,(H,26,31)(H,28,30)
• InChI Key： QIIGTOOKJMQDAJ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC=C1NC(CSC1N(C2=CC=C(C(NCCCC)=O)C=C2)C=CN=1)=O

Computed Properties

• Exact Mass: 480.183
• Monoisotopic Mass: 480.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 2-[2-({1-[4-(butylcarbamoyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamido]benzoate

Ethyl 2-[2-({1-[4-(Butylcarbamoyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamido]benzoate: A Comprehensive Overview

Ethyl 2-[2-({1-[4-(butylcarbamoyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamido]benzoate, with CAS No. 1207017-79-5, is a complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its intricate molecular structure, which includes an imidazole ring, a sulfanyl group, and a benzoate ester moiety. These functional groups contribute to its unique chemical properties and potential applications in various industries.

The imidazole ring in the molecule is a key structural element, as it is known for its aromaticity and ability to participate in hydrogen bonding. This makes the compound potentially useful in drug design, where such interactions are crucial for bioavailability and efficacy. Recent studies have highlighted the role of imidazole-containing compounds in modulating enzyme activity and targeting specific biological pathways. For instance, researchers have explored the use of similar compounds in anti-inflammatory and anticancer therapies due to their ability to inhibit key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX).

The sulfanyl group (-S-) within the molecule introduces additional reactivity and flexibility. Sulfur-containing compounds are often associated with antioxidant properties, which could be beneficial in cosmetic and nutraceutical applications. Furthermore, the presence of a benzoate ester suggests that this compound may exhibit lipophilic characteristics, enhancing its ability to permeate biological membranes. This property is particularly valuable in drug delivery systems, where efficient transport across cellular barriers is essential.

Recent advancements in synthetic chemistry have enabled the precise synthesis of ethyl 2-[2-({1-[4-(butylcarbamoyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamido]benzoate through multi-step reactions involving coupling agents and protecting groups. The synthesis process typically involves the preparation of intermediate compounds, such as the imidazole derivative and the benzoate ester precursor, followed by their careful combination under optimized conditions. Such methods ensure high purity and structural integrity of the final product.

In terms of applications, this compound has shown promise in several areas. In pharmacology, its ability to modulate cellular signaling pathways makes it a candidate for drug development targeting diseases such as cancer and inflammation. In materials science, its unique electronic properties could be harnessed for use in organic electronics or as a component in advanced polymer systems. Additionally, its lipophilic nature suggests potential applications in cosmetics or personal care products where skin penetration is desired.

Recent research has also focused on the environmental impact of such compounds. Studies have investigated their biodegradability and toxicity profiles to ensure that their use does not pose risks to ecosystems or human health. Preliminary findings suggest that ethyl 2-[2-({1-[4-(butylcarbamoyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamido]benzoate exhibits moderate biodegradability under aerobic conditions, though further studies are needed to confirm these results.

In conclusion, ethyl 2-[2-({1-[4-(butylcarbamoyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamido]benzoate (CAS No. 1207017-79-5) represents a versatile compound with diverse potential applications across multiple disciplines. Its intricate structure endows it with unique chemical properties that make it an attractive candidate for further research and development. As scientific understanding of this compound continues to grow, so too will its potential contributions to fields ranging from medicine to materials science.